CID 78070534

• Molecular Formula: Ga4Ni
• Molecular Weight: 337.59 g/mol
• InChI: InChI=1S/4Ga.Ni
• InChI Key: FJPMOAKUMLWUKB-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Ga].[Ga].[Ga].[Ga]

Description

The compound with the identifier “CID 78070534” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

The preparation of CID 78070534 involves specific synthetic routes and reaction conditions. The synthetic routes typically include the use of various reagents and catalysts under controlled conditions to achieve the desired chemical structure. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

CID 78070534 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds .

Scientific Research Applications

CID 78070534 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies related to cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects and mechanisms of action. Additionally, it has industrial applications in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of CID 78070534 involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The molecular targets and pathways involved in its mechanism of action are crucial for understanding its potential therapeutic and biological effects .

Comparison with Similar Compounds

CID 78070534 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The comparison can be based on various factors such as chemical reactivity, biological activity, and industrial applications. Some similar compounds include those listed in the PubChem database with related chemical structures .